Cas no 1131614-81-7 (4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid)

• Product Name: 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid
• CAS No: 1131614-81-7
• MF: C₁₄H₁₈INO₂
• MW: 359.202696323395
• CID: 1030586
• PubChem ID: 44828853
• Update Time: 2025-10-17

4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid
• 4-(4,4-dimethyl-1-piperidinyl)-3-iodobenzoic acid
• A802923
• AK133778
• CTK8E2173
• FT-0659211
• KB-145177
• 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoicacid
• DTXSID60660942
• 1131614-81-7
• 4-(4,4-dimethyl-1-piperidyl)-3-iodo-benzoic acid
• AKOS015842165
• DB-060442

• Inchi： 1S/C14H18INO2/c1-14(2)5-7-16(8-6-14)12-4-3-10(13(17)18)9-11(12)15/h3-4,9H,5-8H2,1-2H3,(H,17,18)
• InChI Key： SHGVHBAFLCSMIV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1N1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 359.03823g/mol
• Monoisotopic Mass: 359.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid

Recent Advances in the Study of 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid (CAS: 1131614-81-7)

4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid (CAS: 1131614-81-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring a dimethylpiperidine moiety and an iodine substituent on the benzoic acid scaffold, makes it a versatile intermediate in organic synthesis. Recent research has highlighted its utility in the development of targeted therapies, particularly in oncology and infectious diseases. For instance, studies have demonstrated its role as a key intermediate in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in cancer progression.

One of the most notable advancements involves the use of 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid in the development of radiolabeled probes for positron emission tomography (PET) imaging. The iodine atom in the compound can be replaced with radioactive isotopes such as iodine-124, enabling its use in non-invasive imaging of disease biomarkers. This application has been particularly promising in the early detection and monitoring of tumors, providing a valuable tool for personalized medicine.

In addition to its imaging applications, recent studies have investigated the compound's potential as a modulator of biological pathways. For example, it has been shown to interact with certain G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. Preliminary data suggest that derivatives of this compound may exhibit selective binding to specific GPCR subtypes, opening new avenues for the development of targeted therapies for neurological and metabolic disorders.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-(4,4-Dimethylpiperidin-1-yl)-3-iodobenzoic acid (CAS: 1131614-81-7) represents a promising scaffold for the development of novel therapeutic and diagnostic agents. Ongoing research continues to uncover its potential in various biomedical applications, underscoring its importance in the field of chemical biology and medicinal chemistry. Future studies will likely focus on further elucidating its mechanisms of action and expanding its utility in precision medicine.